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Compound of Interest

Compound Name: Riviciclib

Cat. No.: B10761812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Riviciclib stock

solutions for use in cell culture experiments. Riviciclib is a potent inhibitor of cyclin-dependent

kinases (CDKs), playing a crucial role in cell cycle regulation and apoptosis induction.

Physicochemical and Biological Properties of
Riviciclib
Riviciclib hydrochloride is a potent inhibitor of several cyclin-dependent kinases, including

CDK1, CDK4, and CDK9.[1][2][3][4] Its inhibitory action on these kinases leads to cell cycle

arrest and apoptosis in various cancer cell lines.[1] The key physicochemical properties of

Riviciclib hydrochloride are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₁H₂₀ClNO₅·HCl [4][5]

Molecular Weight 438.3 g/mol [2][4][5]

Solubility in DMSO
70 - 88 mg/mL (approximately

159.7 - 200.8 mM)
[1][2]

Storage of Powder -20°C for up to 3 years [2]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[3][4]

Mechanism of Action: CDK Inhibition
Riviciclib exerts its anti-proliferative effects by inhibiting cyclin-dependent kinases, which are

key regulators of cell cycle progression. Specifically, Riviciclib targets CDK1/Cyclin B,

CDK4/Cyclin D1, and CDK9/Cyclin T1 complexes.[1][2] Inhibition of CDK4/Cyclin D1 prevents

the phosphorylation of the retinoblastoma protein (Rb).[1] This maintains Rb in its active,

hypophosphorylated state, where it binds to the E2F transcription factor, thereby preventing the

transcription of genes required for the G1 to S phase transition and halting the cell cycle.[6][7]
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Caption: Riviciclib's inhibition of the CDK4/6-Rb pathway.
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Experimental Protocol: Preparation of Riviciclib
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Riviciclib hydrochloride in

DMSO.

Materials:

Riviciclib hydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Procedure:

Pre-handling: Before opening, gently tap the vial of Riviciclib hydrochloride powder to

ensure all the powder is at the bottom.

Calculating the required amount of DMSO:

To prepare a 10 mM stock solution from a specific mass of Riviciclib hydrochloride (MW =

438.3 g/mol ), use the following formula: Volume of DMSO (μL) = (Mass of Riviciclib (mg)

/ 438.3) * 100,000

Example: For 1 mg of Riviciclib hydrochloride, you would need (1 / 438.3) * 100,000 ≈

228.15 μL of DMSO.

Dissolving the compound:

Aseptically add the calculated volume of anhydrous DMSO to the vial containing the

Riviciclib hydrochloride powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(up to 37°C) or sonication can be used to aid dissolution if necessary.
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Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][4]
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Caption: Workflow for preparing Riviciclib stock solution.
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Application in Cell Culture
For cell-based assays, the Riviciclib stock solution should be further diluted in cell culture

medium to the desired final concentration. It is crucial to ensure that the final concentration of

DMSO in the culture medium is kept low (typically below 0.1%) to avoid solvent-induced

cytotoxicity. A vehicle control (culture medium with the same percentage of DMSO) should

always be included in experiments. The effective concentration of Riviciclib can vary between

cell lines, and it is recommended to perform a dose-response experiment to determine the

optimal working concentration for your specific cell line and assay. Previous studies have used

concentrations in the range of 1.5 µM to 5 µM.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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